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Compound of Interest

Compound Name: Boc-L-Ile-OH

Cat. No.: B558499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-tert-Butoxycarbonyl-L-isoleucine (Boc-
L-Ile-OH), a critical amino acid derivative in synthetic chemistry. The document details its

physicochemical properties, spectroscopic data, and established experimental protocols for its

synthesis and application, particularly in the realm of peptide synthesis. This guide is intended

to be a valuable resource for professionals in drug development and chemical research.

Core Properties of Boc-L-Ile-OH
Boc-L-Ile-OH is a white to off-white crystalline powder.[1][2] It is a derivative of the essential

amino acid L-isoleucine where the alpha-amino group is protected by a tert-butoxycarbonyl

(Boc) group.[2] This protection strategy is fundamental in peptide synthesis, preventing

unwanted reactions of the amino group during the formation of peptide bonds.[2][3]

Physicochemical Data
The key quantitative properties of Boc-L-Ile-OH are summarized in the table below for easy

reference and comparison.
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Property Value References

Molecular Formula C₁₁H₂₁NO₄ [4]

Molecular Weight 231.29 g/mol [4]

CAS Number 13139-16-7 [4]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 66-69 °C [1]

Optical Rotation [α]20/D +2.7° (c=2, acetic acid) [1]

Solubility

Soluble in methanol, DMSO,

and acetic acid. Insoluble in

water.

[1]

pKa 4.03 ± 0.22 (Predicted) [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the verification of the identity and purity of Boc-L-Ile-OH.

The following table summarizes key spectral data.
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Spectroscopic Method Key Data Points References

¹H NMR (500 MHz, CDCl₃)

δ: 0.94 (t, J = 7.3 Hz, 3H), 0.98

(d, J = 7.0 Hz, 3H), 1.15-1.29

(m, 1H), 1.46 (s, 9H), 1.46-

1.54 (m, 1H), 1.83-1.99 (m,

1H), 4.30 (dd, J = 8.9, 4.6 Hz,

1H), 5.02 (d, J = 8.9 Hz, 1H)

[1]

¹³C NMR (125 MHz, CDCl₃)
δ: 11.8, 15.7, 25.0, 28.5, 37.9,

58.0, 80.2, 155.9, 177.2
[1]

Infrared (IR) (cm⁻¹)

3292, 2967, 2934, 2880, 1713,

1661, 1504, 1465, 1394, 1368,

1242, 1159

[1]

Mass Spectrometry (HRMS-

ESI)

m/z: [M-H]⁻ calculated for

C₁₁H₂₀NO₄ 230.13868, found

230.13926

[1]

Experimental Protocols
Detailed methodologies for the synthesis of Boc-L-Ile-OH and its application in solid-phase

peptide synthesis are provided below.

Synthesis of Boc-L-Ile-OH
This protocol describes a common method for the N-protection of L-isoleucine.

Materials:

L-isoleucine

1 M Sodium Hydroxide (NaOH) solution

Di-tert-butyl dicarbonate (Boc₂O)

Dioxane
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1 M Hydrochloric Acid (HCl)

Ethyl acetate (EtOAc)

Saturated brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve L-isoleucine (1.0 equiv) in 1 M NaOH solution and cool the mixture in an ice bath.[4]

Slowly add a solution of Di-tert-butyl dicarbonate (1.2 equiv) in dioxane.[4]

Stir the reaction mixture at ambient temperature for 24 hours.[4]

Adjust the pH of the solution to 10 with 1 M NaOH and perform a phase separation with

ether.[4]

Acidify the aqueous phase to pH 2 with 1 M HCl and extract with ethyl acetate.[4]

Combine the organic phases, wash with saturated brine, and dry over anhydrous sodium

sulfate.[4]

Remove the solvent under reduced pressure to yield Boc-L-Ile-OH. A typical yield is around

95%.[4]
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Synthesis of Boc-L-Ile-OH

L-Isoleucine
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(24h, RT)
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Boc-L-Ile-OH
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Workflow for the synthesis of Boc-L-Ile-OH.
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Boc Solid-Phase Peptide Synthesis (SPPS)
Boc-L-Ile-OH is a cornerstone of the Boc/Bzl strategy in SPPS. The following is a generalized

workflow for a single coupling cycle.

Materials and Reagents:

Resin (e.g., Merrifield or PAM resin)

Boc-protected amino acids (e.g., Boc-L-Ile-OH)

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Diisopropylethylamine (DIEA)

Coupling reagents (e.g., HBTU, HATU)

N,N-Dimethylformamide (DMF)

General SPPS Cycle:

Deprotection: The Boc protecting group of the resin-bound amino acid is removed using a

solution of TFA in DCM (typically 50%).[5]

Neutralization: The resulting trifluoroacetate salt is neutralized to the free amine. In modern

protocols, this is often done in situ during the coupling step by adding a base like DIEA to the

coupling mixture.[6][7]

Coupling: The next Boc-protected amino acid (e.g., Boc-L-Ile-OH) is activated with a

coupling reagent (like HBTU or HATU) and added to the resin to form the new peptide bond.

[6]

Washing: The resin is thoroughly washed with DMF and DCM to remove excess reagents

and byproducts before the next cycle begins.[6]

This cycle is repeated until the desired peptide sequence is assembled.
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Boc-SPPS Cycle

Resin-Bound Peptide
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Generalized workflow for a single Boc-SPPS cycle.
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Applications in Research and Drug Development
Boc-L-Ile-OH is a fundamental building block in the chemical synthesis of peptides.[3] Its

applications are widespread in:

Peptide Synthesis: It is a key component for introducing isoleucine residues into peptide

chains during solid-phase and solution-phase synthesis.[2][3] The Boc protecting group's

acid lability allows for selective deprotection without affecting many common side-chain

protecting groups.[8]

Drug Development: Synthetic peptides and peptidomimetics are a significant class of

therapeutics. Boc-L-Ile-OH is used in the synthesis of peptide-based drug candidates for

various diseases.[3][7]

Biotechnology and Medicinal Chemistry: It is used to create modified proteins and enzyme

inhibitors, aiding in the study of protein structure and function.[3]

Conclusion
Boc-L-Ile-OH is an indispensable reagent for researchers and professionals in the fields of

peptide chemistry, drug discovery, and biotechnology. Its well-defined properties and

established synthetic protocols, particularly the robust Boc-SPPS methodology, enable the

precise and efficient construction of complex peptide molecules. This guide serves as a

foundational resource, providing the essential data and procedural knowledge required for the

effective utilization of Boc-L-Ile-OH in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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